Cas no 33252-26-5 (4-tert-butylpyridin-2-amine; ethane)

• Product Name: 4-tert-butylpyridin-2-amine; ethane
• CAS No: 33252-26-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD08447098
• CID: 294127
• PubChem ID: 12351941
• Update Time: 2025-04-19

4-tert-butylpyridin-2-amine; ethane Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,4-(1,1-dimethylethyl)-
• 2-AMINO-4-(TERT-BUTYL)PYRIDINE
• 4-(1,1-diMethylethyl)-2-PyridinaMine
• 4-tert-butylpyridin-2-amine
• (4-tert-Butylpyridin-2-yl)amine
• 2-Amino-4-tert-Butylpyridine
• 4-tert-Butyl-2-aminopyridine
• Pyridine,2-amino-4-tert-butyl- (8CI)
• 4-tert-butylpyridin-2-amine; ethane
• 2-amino-4-tert-butyl-pyridine
• C90452
• AKOS006289408
• 4-t-Butylpyridin-2-amine
• 4-(tert-Butyl)pyridin-2-amine
• 4-TERT-BUTYL-PYRIDIN-2-YLAMINE
• MFCD08447098
• 2-PYRIDINAMINE, 4-(1,1-DIMETHYLETHYL)-
• CS-0323513
• 2-amino-4-tbutylpyridine
• FT-0743476
• 2-Amino-4-t-butylpyridine
• AB45314
• SCHEMBL84142
• LLQPELYFCPYKRR-UHFFFAOYSA-N
• 2-amino-4-t-butyl-pyridine
• 33252-26-5
• 2-PYRIDINAMINE,4-(1,1-DIMETHYLETHYL)-(9CI)
• DA-06790

• MDL： MFCD08447098
• Inchi： 1S/C9H14N2/c1-9(2,3)7-4-5-11-8(10)6-7/h4-6H,1-3H3,(H2,10,11)
• InChI Key： LLQPELYFCPYKRR-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1N)C(C)(C)C

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives